rac-(1R,2R)-2-(4-aminophenyl)cyclopropane-1-carboxylic acid
Description
Rac-(1R,2R)-2-(4-aminophenyl)cyclopropane-1-carboxylic acid (RAC-APCPC) is an important molecule in the field of medicinal chemistry. It is a cyclic carboxylic acid that acts as a chiral precursor of a variety of biologically active compounds. RAC-APCPC is used in a variety of synthetic reactions, including the synthesis of compounds that have potential medicinal applications.
Scientific Research Applications
Biocatalytic Asymmetric Synthesis
(1R, 2S)-N-Boc-vinyl-ACCA ethyl ester, a derivative of ACCA (1-amino cyclopropane-1-carboxylic acid), is crucial in the synthesis of hepatitis C virus (HCV) NS3/4A protease inhibitors. A study by Zhu et al. (2018) explored biocatalytic asymmetric synthesis using a newly isolated bacterial strain, Sphingomonas aquatilis. This approach achieved high enantioselectivity and might have industrial applications (Zhu, Shi, Zhang, & Zheng, 2018).
Structural Elucidation in Chemical Synthesis
Seidel et al. (2020) reported the crystallization and structural elucidation of racemic and enantiopure α-brominated monocarboxylic acids. This research contributes to understanding intermolecular interactions and preferred conformations in solid-state, relevant for designing cyclopropane-containing compounds like ACCA (Seidel, Nöthling, Goddard, & Lehmann, 2020).
Development of Conformationally Restricted Analogs
Kazuta et al. (2002) synthesized chiral cyclopropanes as analogs of histamine, demonstrating how the cyclopropane ring can be used to restrict the conformation of biologically active compounds. These chiral cyclopropanes could be applied in synthesizing compounds with asymmetric cyclopropane structures (Kazuta, Matsuda, & Shuto, 2002).
Synthesis of Isotopically Labeled Compounds
Wheeler et al. (2005) discussed the synthesis of isotopically labeled analogs of 1-aminocyclopropane-1-carboxylic acid, which are used in studying ethylene biosynthesis in plants and for nuclear magnetic resonance (NMR) studies. This research highlights the significance of isotopically labeled compounds in biochemical studies (Wheeler et al., 2005).
Natural Products Containing Cyclopropane Moieties
Coleman and Hudson (2016) provided an overview of naturally occurring compounds with cyclopropane moieties, including 1-aminocyclopropane-1-carboxylic acid. These compounds exhibit diverse biological activities like antifungal and antitumoral effects, demonstrating the broad application of cyclopropane-containing compounds in natural product chemistry (Coleman & Hudson, 2016).
Quantitative Mass Spectrometry in Plant Tissues
Clarke et al. (1996) developed a method for quantifying 1-(malonylamino)cyclopropane-1-carboxylic acid in plant tissues. This method uses quantitative mass spectrometry, important for studies in plant biology and ethylene biosynthesis (Clarke, Kalantari, & Smith, 1996).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-(4-aminophenyl)cyclopropane-1-carboxylic acid involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "4-nitrobenzene", "ethyl acetoacetate", "sodium ethoxide", "hydrogen gas", "palladium on carbon", "4-aminophenylboronic acid", "cyclopropane carboxylic acid", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "water", "diethyl ether" ], "Reaction": [ "Step 1: Reduction of 4-nitrobenzene to 4-aminobenzene using hydrogen gas and palladium on carbon as a catalyst.", "Step 2: Condensation of 4-aminobenzene with ethyl acetoacetate in the presence of sodium ethoxide to form 4-(1-ethoxycarbonyl-2-phenylhydrazono)-3-oxobutanoic acid ethyl ester.", "Step 3: Reduction of the hydrazone intermediate with hydrogen gas and palladium on carbon to form 4-(1-ethoxycarbonyl-2-phenylhydrazinyl)-3-oxobutanoic acid ethyl ester.", "Step 4: Coupling of the hydrazine intermediate with 4-aminophenylboronic acid in the presence of sodium hydroxide to form rac-(1R,2R)-2-(4-aminophenyl)cyclopropane-1-carboxylic acid ethyl ester.", "Step 5: Hydrolysis of the ethyl ester using hydrochloric acid to form rac-(1R,2R)-2-(4-aminophenyl)cyclopropane-1-carboxylic acid.", "Step 6: Purification of the target compound by recrystallization from water and diethyl ether." ] } | |
CAS RN |
853403-98-2 |
Product Name |
rac-(1R,2R)-2-(4-aminophenyl)cyclopropane-1-carboxylic acid |
Molecular Formula |
C10H11NO2 |
Molecular Weight |
177.2 |
Purity |
95 |
Origin of Product |
United States |
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